Cas no 887308-15-8 (5-bromo-2-chloro-3-(methylsulfanyl)pyridine)

5-Bromo-2-chloro-3-(methylsulfanyl)pyridine is a halogenated pyridine derivative featuring bromo, chloro, and methylsulfanyl functional groups. This compound serves as a versatile intermediate in organic synthesis, particularly in pharmaceutical and agrochemical applications. Its distinct substitution pattern allows for selective further functionalization, making it valuable for constructing complex heterocyclic frameworks. The presence of both bromine and chlorine enhances reactivity in cross-coupling reactions, while the methylsulfanyl group offers additional modification opportunities. The compound exhibits high purity and stability under standard storage conditions, ensuring reliable performance in synthetic workflows. Its well-defined structure makes it suitable for use in medicinal chemistry research and the development of biologically active molecules.
5-bromo-2-chloro-3-(methylsulfanyl)pyridine structure
887308-15-8 structure
Product Name:5-bromo-2-chloro-3-(methylsulfanyl)pyridine
CAS No:887308-15-8
MF:C6H5BrClNS
MW:238.532598257065
MDL:MFCD22628161
CID:4295543
PubChem ID:58447921
Update Time:2025-06-07

5-bromo-2-chloro-3-(methylsulfanyl)pyridine Chemical and Physical Properties

Names and Identifiers

    • Pyridine, 5-bromo-2-chloro-3-(methylthio)-
    • 5-bromo-2-chloro-3-methylthiopyridine
    • 5-bromo-2-chloro-3-(methylsulfanyl)pyridine
    • 887308-15-8
    • 5-Bromo-2-chloro-3-(methylthio)pyridine
    • DTXSID901281503
    • RXCNJXURGGQHOW-UHFFFAOYSA-N
    • SCHEMBL924981
    • EN300-196534
    • DA-40816
    • 5-bromo-2-chloro-3-methylsulfanylpyridine
    • MDL: MFCD22628161
    • Inchi: 1S/C6H5BrClNS/c1-10-5-2-4(7)3-9-6(5)8/h2-3H,1H3
    • InChI Key: RXCNJXURGGQHOW-UHFFFAOYSA-N
    • SMILES: C1(Cl)=NC=C(Br)C=C1SC

Computed Properties

  • Exact Mass: 236.90146Da
  • Monoisotopic Mass: 236.90146Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 1
  • Complexity: 114
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3
  • Topological Polar Surface Area: 38.2Ų

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Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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